Cas no 1342836-30-9 (3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide)
1342836-30-9 structure
Product Name:3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide
CAS No:1342836-30-9
MF:C7H12N4O
MW:168.196380615234
CID:2114854
Update Time:2023-08-04
3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 5-amino-N-isopropyl-1H-pyrazole-3-carboxamide
- 3-amino-N-(propan-2-yl)-1H-pyrazole-5-carboxamide
- 3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide
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- Inchi: 1S/C7H12N4O/c1-4(2)9-7(12)5-3-6(8)11-10-5/h3-4H,1-2H3,(H,9,12)(H3,8,10,11)
- InChI Key: RHWDZDKNCJZAGX-UHFFFAOYSA-N
- SMILES: O=C(C1=CC(N)=NN1)NC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 171
- Topological Polar Surface Area: 83.8
3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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